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Compound of Interest

Compound Name: D-Jnki-1

Cat. No.: B612302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-JNKI-1 is a cell-permeable peptide inhibitor of the c-Jun N-terminal kinase (JNK) signaling

pathway.[1][2] Its D-enantiomer configuration confers enhanced stability and resistance to

proteolytic degradation, making it a valuable tool for investigating the role of JNK in various

cellular processes, including apoptosis, inflammation, and neurodegeneration.[3] These

application notes provide detailed information on the long-term stability of D-JNKI-1 solutions,

protocols for its preparation and handling, and methods for assessing its stability over time.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₆₄H₂₈₆N₆₆O₄₀

Molecular Weight 3822.44 g/mol

Appearance White to off-white solid

Solubility
Soluble in water (≥ 50 mg/mL) and 0.9% sodium

chloride solution
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The c-Jun N-terminal kinase (JNK) pathway is a critical component of the mitogen-activated

protein kinase (MAPK) signaling cascade. It is activated by a wide range of stimuli, including

environmental stress, inflammatory cytokines, and growth factors. The pathway consists of a

three-tiered kinase module: a MAP kinase kinase kinase (MAPKKK), a MAP kinase kinase

(MAPKK), and JNK itself. Upon activation, JNK phosphorylates a variety of downstream

targets, including transcription factors and mitochondrial proteins, to regulate cellular

responses such as apoptosis, inflammation, and proliferation.[4][5][6][7][8][9][10]
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Caption: A simplified diagram of the JNK signaling pathway.
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Long-Term Stability of D-JNKI-1 Solutions
While specific quantitative data on the long-term stability of D-JNKI-1 solutions under various

conditions are limited in published literature, the following guidelines are based on

manufacturer recommendations and general principles of peptide stability.

Storage of Lyophilized Powder and Stock Solutions

Form
Storage
Temperature

Shelf Life Notes

Lyophilized Powder -80°C 2 years
Store sealed and

away from moisture.

-20°C 1 year
Store sealed and

away from moisture.

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Protocols
Protocol 1: Preparation of D-JNKI-1 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of D-JNKI-1 in sterile water.

Materials:

D-JNKI-1 lyophilized powder

Sterile, nuclease-free water

Sterile, conical microcentrifuge tubes
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Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Calculate the required mass of D-JNKI-1: Based on the desired concentration and volume of

the stock solution. For example, for 1 mL of a 10 mM stock solution, the required mass would

be: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 3822.44 g/mol x 1000 mg/g = 38.22 mg

Weigh the D-JNKI-1 powder: Carefully weigh the calculated amount of D-JNKI-1 powder in a

sterile microcentrifuge tube.

Reconstitute the peptide: Add the appropriate volume of sterile water to the tube.

Dissolve the peptide: Gently vortex the tube until the peptide is completely dissolved. If

necessary, brief sonication can be used to aid dissolution.

Sterile filter the solution: Pass the solution through a 0.22 µm sterile syringe filter into a new

sterile microcentrifuge tube.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: Assessment of D-JNKI-1 Solution Stability (Forced Degradation Study)

This protocol provides a general framework for conducting a forced degradation study to

evaluate the stability of D-JNKI-1 solutions under various stress conditions. This is crucial for

identifying potential degradation products and determining optimal storage and handling

conditions.
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Caption: Workflow for a forced degradation study of D-JNKI-1.

Materials:
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D-JNKI-1 solution (prepared as in Protocol 1)

Hydrochloric acid (HCl), 0.1 M

Sodium hydroxide (NaOH), 0.1 M

Hydrogen peroxide (H₂O₂), 3%

Temperature-controlled incubator or water bath

Photostability chamber

Reverse-phase high-performance liquid chromatography (RP-HPLC) system with a UV

detector

Liquid chromatography-mass spectrometry (LC-MS) system (optional, for characterization of

degradation products)

Procedure:

Sample Preparation: Prepare a working solution of D-JNKI-1 in a suitable buffer (e.g.,

phosphate-buffered saline, pH 7.4).

Stress Conditions:

Acid Hydrolysis: Mix the D-JNKI-1 solution with an equal volume of 0.1 M HCl. Incubate at

a controlled temperature (e.g., 40°C) for various time points (e.g., 0, 2, 4, 8, 24 hours).

Base Hydrolysis: Mix the D-JNKI-1 solution with an equal volume of 0.1 M NaOH.

Incubate at a controlled temperature (e.g., 40°C) for various time points.

Oxidation: Mix the D-JNKI-1 solution with an equal volume of 3% H₂O₂. Incubate at room

temperature for various time points.

Thermal Stress: Incubate aliquots of the D-JNKI-1 solution at elevated temperatures (e.g.,

40°C, 60°C, 80°C) for various time points.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b612302?utm_src=pdf-body
https://www.benchchem.com/product/b612302?utm_src=pdf-body
https://www.benchchem.com/product/b612302?utm_src=pdf-body
https://www.benchchem.com/product/b612302?utm_src=pdf-body
https://www.benchchem.com/product/b612302?utm_src=pdf-body
https://www.benchchem.com/product/b612302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photostability: Expose aliquots of the D-JNKI-1 solution to a controlled light source (as per

ICH Q1B guidelines) for a defined period.

Sample Analysis:

At each time point, neutralize the acidic and basic samples before analysis.

Analyze all samples by RP-HPLC to separate the intact D-JNKI-1 from any degradation

products. A C18 column is typically suitable for peptide separations.

Quantify the peak area of the intact D-JNKI-1 and any degradation products.

Data Analysis:

Calculate the percentage of D-JNKI-1 remaining at each time point for each stress

condition.

Plot the percentage of remaining D-JNKI-1 against time to determine the degradation

kinetics and estimate the half-life under each condition.

If using LC-MS, analyze the fractions corresponding to the degradation peaks to identify

the mass of the degradation products and infer the degradation pathway.

Disclaimer
The information provided in these application notes is for research purposes only. The stability

of D-JNKI-1 solutions can be influenced by various factors, including the specific solvent, buffer

composition, pH, and storage conditions. It is highly recommended that researchers perform

their own stability studies to ensure the integrity and activity of D-JNKI-1 for their specific

experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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